Cas no 394237-03-7 (ethyl 2-(1-{5-(2-chlorophenyl)-1,3,4-thiadiazol-2-ylcarbamoyl}propyl)sulfanylacetate)
ethyl 2-(1-{5-(2-chlorophenyl)-1,3,4-thiadiazol-2-ylcarbamoyl}propyl)sulfanylacetate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 2-(1-{5-(2-chlorophenyl)-1,3,4-thiadiazol-2-ylcarbamoyl}propyl)sulfanylacetate
- ethyl 2-((1-((5-(2-chlorophenyl)-1,3,4-thiadiazol-2-yl)amino)-1-oxobutan-2-yl)thio)acetate
- Acetic acid, 2-[[1-[[[5-(2-chlorophenyl)-1,3,4-thiadiazol-2-yl]amino]carbonyl]propyl]thio]-, ethyl ester
- ethyl 2-[(1-{[5-(2-chlorophenyl)-1,3,4-thiadiazol-2-yl]carbamoyl}propyl)sulfanyl]acetate
- AKOS024598890
- F0748-0424
- AB00672427-01
- 394237-03-7
- ethyl 2-[1-[[5-(2-chlorophenyl)-1,3,4-thiadiazol-2-yl]amino]-1-oxobutan-2-yl]sulfanylacetate
-
- Inchi: 1S/C16H18ClN3O3S2/c1-3-12(24-9-13(21)23-4-2)14(22)18-16-20-19-15(25-16)10-7-5-6-8-11(10)17/h5-8,12H,3-4,9H2,1-2H3,(H,18,20,22)
- InChI Key: XCFAXAUZNPTCLX-UHFFFAOYSA-N
- SMILES: C(OCC)(=O)CSC(C(NC1=NN=C(C2=CC=CC=C2Cl)S1)=O)CC
Computed Properties
- Exact Mass: 399.0478115g/mol
- Monoisotopic Mass: 399.0478115g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 25
- Rotatable Bond Count: 9
- Complexity: 458
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 135Ų
Experimental Properties
- Density: 1.367±0.06 g/cm3(Predicted)
- pka: 7.92±0.50(Predicted)
ethyl 2-(1-{5-(2-chlorophenyl)-1,3,4-thiadiazol-2-ylcarbamoyl}propyl)sulfanylacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0748-0424-2μmol |
ethyl 2-[(1-{[5-(2-chlorophenyl)-1,3,4-thiadiazol-2-yl]carbamoyl}propyl)sulfanyl]acetate |
394237-03-7 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0748-0424-5μmol |
ethyl 2-[(1-{[5-(2-chlorophenyl)-1,3,4-thiadiazol-2-yl]carbamoyl}propyl)sulfanyl]acetate |
394237-03-7 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0748-0424-10μmol |
ethyl 2-[(1-{[5-(2-chlorophenyl)-1,3,4-thiadiazol-2-yl]carbamoyl}propyl)sulfanyl]acetate |
394237-03-7 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0748-0424-20μmol |
ethyl 2-[(1-{[5-(2-chlorophenyl)-1,3,4-thiadiazol-2-yl]carbamoyl}propyl)sulfanyl]acetate |
394237-03-7 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0748-0424-1mg |
ethyl 2-[(1-{[5-(2-chlorophenyl)-1,3,4-thiadiazol-2-yl]carbamoyl}propyl)sulfanyl]acetate |
394237-03-7 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0748-0424-2mg |
ethyl 2-[(1-{[5-(2-chlorophenyl)-1,3,4-thiadiazol-2-yl]carbamoyl}propyl)sulfanyl]acetate |
394237-03-7 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0748-0424-3mg |
ethyl 2-[(1-{[5-(2-chlorophenyl)-1,3,4-thiadiazol-2-yl]carbamoyl}propyl)sulfanyl]acetate |
394237-03-7 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0748-0424-4mg |
ethyl 2-[(1-{[5-(2-chlorophenyl)-1,3,4-thiadiazol-2-yl]carbamoyl}propyl)sulfanyl]acetate |
394237-03-7 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0748-0424-5mg |
ethyl 2-[(1-{[5-(2-chlorophenyl)-1,3,4-thiadiazol-2-yl]carbamoyl}propyl)sulfanyl]acetate |
394237-03-7 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0748-0424-10mg |
ethyl 2-[(1-{[5-(2-chlorophenyl)-1,3,4-thiadiazol-2-yl]carbamoyl}propyl)sulfanyl]acetate |
394237-03-7 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
ethyl 2-(1-{5-(2-chlorophenyl)-1,3,4-thiadiazol-2-ylcarbamoyl}propyl)sulfanylacetate Related Literature
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
Additional information on ethyl 2-(1-{5-(2-chlorophenyl)-1,3,4-thiadiazol-2-ylcarbamoyl}propyl)sulfanylacetate
Introduction to Ethyl 2-(1-{5-(2-Chlorophenyl)-1,3,4-thiadiazol-2-ylcarbamoyl}propyl)sulfanylacetate (CAS No. 394237-03-7)
Ethyl 2-(1-{5-(2-chlorophenyl)-1,3,4-thiadiazol-2-ylcarbamoyl}propyl)sulfanylacetate (CAS No. 394237-03-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a thiadiazole moiety and a chlorophenyl group, which contribute to its potential therapeutic applications. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, biological activities, and recent advancements in the study of this compound.
The chemical structure of ethyl 2-(1-{5-(2-chlorophenyl)-1,3,4-thiadiazol-2-ylcarbamoyl}propyl)sulfanylacetate is notable for its intricate arrangement of functional groups. The thiadiazole ring, a five-membered heterocyclic compound containing two nitrogen atoms and one sulfur atom, is a key feature that imparts specific chemical and biological properties to the molecule. The presence of the chlorophenyl group further enhances the compound's reactivity and selectivity in various biological systems. The ester functionality at the ethyl group adds to the compound's solubility and stability, making it suitable for pharmaceutical applications.
The synthesis of ethyl 2-(1-{5-(2-chlorophenyl)-1,3,4-thiadiazol-2-ylcarbamoyl}propyl)sulfanylacetate typically involves several steps, each requiring precise control over reaction conditions to ensure high yields and purity. One common approach involves the condensation of 5-(2-chlorophenyl)-1,3,4-thiadiazol-2-amine with an appropriate acyl chloride or acid anhydride to form the carbamate intermediate. This intermediate is then reacted with 2-(propylsulfanyl)acetic acid ethyl ester to yield the final product. Recent advancements in synthetic methodologies have focused on improving the efficiency and selectivity of these reactions through the use of catalysts and alternative solvents.
In terms of biological activities, ethyl 2-(1-{5-(2-chlorophenyl)-1,3,4-thiadiazol-2-ylcarbamoyl}propyl)sulfanylacetate has shown promising results in various preclinical studies. Research has demonstrated its potential as an anti-inflammatory agent due to its ability to inhibit key enzymes involved in inflammatory pathways. Additionally, studies have explored its antimicrobial properties against a range of bacterial and fungal strains. The compound's ability to modulate specific cellular targets makes it a valuable candidate for further drug development.
Recent studies have also investigated the pharmacokinetic properties of ethyl 2-(1-{5-(2-chlorophenyl)-1,3,4-thiadiazol-2-ylcarbamoyl}propyl)sulfanylacetate. These studies have provided insights into its absorption, distribution, metabolism, and excretion (ADME) profiles in different animal models. The data suggest that the compound has favorable pharmacokinetic properties, including good oral bioavailability and a reasonable half-life in vivo. These characteristics are crucial for optimizing its therapeutic potential in clinical settings.
The safety profile of ethyl 2-(1-{5-(2-chlorophenyl)-1,3,4-thiadiazol-2-ylcarbamoyl}propyl)sulfanylacetate has been evaluated through extensive toxicological studies. These studies have shown that the compound exhibits low toxicity at therapeutic doses and does not cause significant adverse effects in preclinical models. However, ongoing research is necessary to fully understand its long-term safety and potential side effects in human subjects.
In conclusion, ethyl 2-(1-{5-(2-chlorophenyl)-1,3,4-thiadiazol-2-ylcarbamoyl}propyl)sulfanylacetate (CAS No. 394237-03-7) is a promising compound with a unique chemical structure that holds significant potential for various therapeutic applications. Its anti-inflammatory and antimicrobial properties make it an attractive candidate for further drug development. Continued research into its synthesis methods, biological activities, pharmacokinetics, and safety profile will be essential for realizing its full potential in the pharmaceutical industry.
394237-03-7 (ethyl 2-(1-{5-(2-chlorophenyl)-1,3,4-thiadiazol-2-ylcarbamoyl}propyl)sulfanylacetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)